Cas no 2549045-39-6 (6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine)

6-[4-(5-Fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine is a heterocyclic compound featuring a purine core substituted with a fluoropyrimidinylpiperazine moiety. This structure confers potential utility in medicinal chemistry, particularly as a kinase inhibitor or modulator of biological pathways. The fluorine atom enhances binding affinity and metabolic stability, while the piperazine linker improves solubility and pharmacokinetic properties. The methyl group at the 7-position may influence steric interactions and selectivity. This compound is of interest in drug discovery for its balanced physicochemical properties and potential applications in targeting protein-protein interactions or enzymatic activity. Its synthetic versatility allows for further derivatization to optimize biological activity.
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine structure
2549045-39-6 structure
Product Name:6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
CAS No:2549045-39-6
MF:C14H15FN8
MW:314.320904016495
CID:5314090
PubChem ID:154853590
Update Time:2025-06-09

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine Chemical and Physical Properties

Names and Identifiers

    • 6-[4-(5-Fluoro-4-pyrimidinyl)-1-piperazinyl]-7-methyl-7H-purine
    • 2549045-39-6
    • 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
    • AKOS040731102
    • F6792-2117
    • Inchi: 1S/C14H15FN8/c1-21-9-20-12-11(21)14(19-8-17-12)23-4-2-22(3-5-23)13-10(15)6-16-7-18-13/h6-9H,2-5H2,1H3
    • InChI Key: GCTGNRUKBYNNOM-UHFFFAOYSA-N
    • SMILES: FC1=CN=CN=C1N1CCN(C2=C3C(=NC=N2)N=CN3C)CC1

Computed Properties

  • Exact Mass: 314.14037067g/mol
  • Monoisotopic Mass: 314.14037067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 75.9Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 553.0±60.0 °C(Predicted)
  • pka: 6.79±0.30(Predicted)

6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6792-2117-2μmol
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
2μmol
$85.5 2023-09-07
Life Chemicals
F6792-2117-5μmol
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
5μmol
$94.5 2023-09-07
Life Chemicals
F6792-2117-10μmol
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
10μmol
$103.5 2023-09-07
Life Chemicals
F6792-2117-20μmol
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
20μmol
$118.5 2023-09-07
Life Chemicals
F6792-2117-1mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
1mg
$81.0 2023-09-07
Life Chemicals
F6792-2117-2mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
2mg
$88.5 2023-09-07
Life Chemicals
F6792-2117-3mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
3mg
$94.5 2023-09-07
Life Chemicals
F6792-2117-4mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
4mg
$99.0 2023-09-07
Life Chemicals
F6792-2117-5mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
5mg
$103.5 2023-09-07
Life Chemicals
F6792-2117-10mg
6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine
2549045-39-6
10mg
$118.5 2023-09-07

Additional information on 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine

Introduction to Compound CAS No 2549045-39-6: 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine

The compound with CAS No 2549045-39-6, known as 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features, which include a purine scaffold and a piperazine ring substituted with a fluoropyrimidine group. These structural elements contribute to its potential as a therapeutic agent, particularly in the context of targeting specific biological pathways associated with diseases such as cancer.

Recent advancements in the study of purine-based compounds have highlighted their potential as inhibitors of various kinases and other enzymes involved in cellular signaling. The piperazine ring in this compound serves as a flexible linker, enabling interactions with target proteins in a manner that enhances both affinity and selectivity. The presence of the fluoropyrimidine group further modulates the compound's pharmacokinetic properties, making it a promising candidate for drug development.

One of the most exciting developments involving this compound is its potential application in the treatment of solid tumors. Preclinical studies have demonstrated that 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-7-methyl-7H-purine exhibits significant antiproliferative activity against various cancer cell lines. This effect is attributed to its ability to inhibit key enzymes involved in nucleotide biosynthesis, thereby disrupting the rapid proliferation of cancer cells.

Moreover, the compound's selective toxicity towards cancer cells compared to normal cells has been a focal point of recent research. This selectivity is thought to arise from differences in enzyme expression levels between healthy and malignant tissues, offering a potential avenue for reducing adverse effects in patients undergoing treatment.

The synthesis of 6-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yll]-7-methylpurine involves a multi-step process that combines principles from organic chemistry and combinatorial synthesis. Researchers have optimized reaction conditions to ensure high yields and purity, which are critical for advancing this compound into clinical trials.

In terms of pharmacokinetics, studies have shown that this compound exhibits favorable absorption and distribution properties. Its ability to penetrate various tissues effectively suggests that it could be administered via multiple routes, including oral or intravenous delivery. However, further research is needed to fully characterize its metabolism and excretion profiles.

Another area of active investigation is the compound's mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular modeling have provided insights into how it interacts with its target proteins. These findings are crucial for refining the compound's structure further to enhance its efficacy and reduce off-target effects.

Looking ahead, the development of 6-[4-(5-fluoropyrimidin-e yl)piperazin-l-yll]-7-methylpurine represents a significant step forward in the design of next-generation anticancer therapies. Its unique combination of structural features and promising preclinical results positions it as a strong candidate for addressing unmet medical needs in oncology.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.